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Compound of Interest

Compound Name: Sodium carbonate

Cat. No.: B031695

An In-depth Technical Guide to Anhydrous Sodium
Carbonate

Introduction

Anhydrous sodium carbonate (Na2COs), commonly known as soda ash, is a fundamental
inorganic compound with extensive applications across various industrial and scientific sectors.
[1][2] It is the sodium salt of carbonic acid and is a white, odorless, crystalline solid.[1][3][4] This
guide provides a comprehensive overview of its chemical formula, properties, and applications,
with a focus on its relevance to researchers, scientists, and drug development professionals.

Chemical Formula and Synonyms

e Chemical Formula: Na2COs[1][2]

e Synonyms: Soda ash, washing soda, soda crystals, disodium carbonate, calcined soda.[1]

[516]1[7]

Properties of Anhydrous Sodium Carbonate

Anhydrous sodium carbonate is a stable, hygroscopic white powder.[1][8] It readily absorbs
moisture from the air, which can lead to caking.[9] The physical and chemical properties of
anhydrous sodium carbonate are summarized in the table below.
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Property Value References

Molar Mass 105.99 g/mol [1114181191

White, odorless, hygroscopic
Appearance , [1][3][°]
solid/powder

Density 2.54 g/lcm3 at 25°C [1][3][10]
Melting Point 851 °C (1564 °F) [31[5][8]1[9]
Boiling Point Decomposes at 1600 °C [4118][10]
Solubility in Water 22 g/100 mL at 20 °C [8][10]

pH of Solution ~11.5 (50 g/L solution at 25°C)  [10]
Crystal Structure Monoclinic [3]
Refractive Index 1.535 [8]

Chemical Behavior and Reactions

Anhydrous sodium carbonate is a strong base.[11] In agueous solutions, it hydrolyzes to form
a basic solution due to the release of hydroxide ions (OH™).[4][12] It readily reacts with acids to
produce carbon dioxide gas, water, and the corresponding sodium salt.[12] An agueous
solution of sodium carbonate will also absorb carbon dioxide from the air to form sodium
bicarbonate.[4][12]
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Key chemical reactions of sodium carbonate.
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Applications in Research and Drug Development
Anhydrous sodium carbonate is a versatile reagent with numerous applications in scientific

research and the pharmaceutical industry.

e pH Regulation and Buffering: It is widely used to control the pH of solutions in various
chemical and pharmaceutical processes.[6][13][14] Its buffering capacity is crucial for
maintaining the stability and efficacy of many pharmaceutical formulations.[13][14]

» Active Pharmaceutical Ingredient (API) Synthesis: Sodium carbonate serves as a key raw
material or intermediate in the synthesis of several active pharmaceutical ingredients.[11][13]

» Excipient in Formulations: In pharmaceutical formulations, it can be used as a binder and
disintegrant in tablets.[14] In effervescent tablets and powders, it reacts with an acid to
produce carbon dioxide, leading to the desired effervescence.[14][15]

o Water Softening: In laboratory and industrial settings, it is used to soften water by
precipitating calcium and magnesium ions.[6]

Experimental Protocols
Determination of Purity by Titration

This protocol outlines the titrimetric determination of the purity of an anhydrous sodium
carbonate sample using hydrochloric acid as the titrant.

Principle: The purity of sodium carbonate is determined by titrating a known weight of the
sample with a standardized solution of a strong acid, such as hydrochloric acid (HCI). The
reaction proceeds in two stages, but the overall reaction is:

Na2COs + 2HCI - 2NaCl + H20 + COz2

The endpoint is typically detected using an indicator like methyl orange or bromocresol green.
[16][17]

Reagents and Equipment:

e Anhydrous sodium carbonate sample
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Standardized 0.1 M Hydrochloric Acid (HCI) solution
Methyl orange or bromocresol green indicator
Distilled water

Analytical balance

250 mL Erlenmeyer flasks

50 mL burette

Pipettes and beakers

Procedure:

Sample Preparation: Accurately weigh approximately 0.20-0.25 g of the dried anhydrous
sodium carbonate sample into a 250 mL Erlenmeyer flask.[16]

Dissolution: Add about 100 mL of distilled water to the flask and swirl gently to dissolve the
sample completely.[16]

Indicator Addition: Add 2-3 drops of methyl orange or bromocresol green indicator to the
solution. The solution will turn yellow (methyl orange) or blue (bromocresol green).[16][17]

Titration: Fill the burette with the standardized 0.1 M HCI solution and record the initial
volume. Titrate the sodium carbonate solution with the HCI until the indicator changes color.
For methyl orange, the endpoint is a persistent orange-pink color. For bromocresol green,
the endpoint is an intermediate green color.[16][17][18]

Boiling (for Bromocresol Green): If using bromocresol green, gently boil the solution near the
endpoint for a few minutes to expel dissolved CO:. The color may revert to blue. Cool the
solution and continue titrating until the green endpoint is stable.[16]

Record and Repeat: Record the final burette volume. Repeat the titration at least two more
times with fresh samples for accuracy.[18]
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Calculation of Purity: The percentage purity of sodium carbonate can be calculated using the
following formula:

% Purity = (V x M x E/ W) x 100
Where:

V = Volume of HCI used in liters

M = Molarity of HCI

E = Equivalent weight of Na2COs (52.995 g/mol )

W = Weight of the sample in grams
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Workflow for determining the purity of anhydrous sodium carbonate.
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Industrial Production: The Solvay Process

The Solvay process is the primary industrial method for producing sodium carbonate.[19] The
raw materials for this process are readily available and inexpensive: salt brine (NaCl) and
limestone (CaCO:s).[19] The process is known for its efficiency as it recycles its ammonia
catalyst.

The key steps in the Solvay process are:
o Ammoniation of Brine: A concentrated brine solution is saturated with ammonia.

o Carbonation: Carbon dioxide is bubbled through the ammoniated brine, causing the
precipitation of sodium bicarbonate (NaHCOs), which is less soluble than sodium chloride in
the ammoniated solution.

» Calcination: The precipitated sodium bicarbonate is filtered and then heated to produce
anhydrous sodium carbonate (soda ash). The carbon dioxide produced in this step is
recycled back into the carbonation tower.

e Ammonia Recovery: The ammonium chloride solution from the carbonation step is reacted
with calcium hydroxide (produced from heating limestone) to regenerate ammonia for reuse.
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Simplified flowsheet of the Solvay process for sodium carbonate production.
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Safety and Handling

Anhydrous sodium carbonate is irritating to the eyes, respiratory system, and skin.[8] It is
classified as a serious eye irritant.[10][20][21][22] When handling, appropriate personal
protective equipment, including safety glasses and gloves, should be worn.[10] It is important
to avoid generating dust and to ensure adequate ventilation.[10] Store in a cool, dry, well-
ventilated area away from moisture and incompatible materials such as strong acids.[5][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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